Cas no 1803608-90-3 (3-(4-bromo-3-methylphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-bromo-3-methylphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1803608-90-3
• MDL: MFCD28968176
• CID: 4618052
• PubChem ID: 110209503
• Update Time: 2025-10-20

3-(4-bromo-3-methylphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-3-methylphenyl)-2,2-dimethylpropanoic Acid
• 3-(4-bromo-3-methylphenyl)-2,2-dimethylpropanoic acid

• MDL： MFCD28968176

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-bromo-3-methylphenyl)-2,2-dimethylpropanoic acid

3-(4-Bromo-3-Methylphenyl)-2,2-Dimethylpropanoic Acid

The compound with CAS No. 1803608-90-3, known as 3-(4-bromo-3-methylphenyl)-2,2-dimethylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a substituted propanoic acid moiety. The bromine atom at the para position of the phenyl ring and the methyl group at the meta position contribute to its distinct chemical properties and potential biological activities.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery and development. The presence of bromine in the aromatic ring not only enhances the molecule's stability but also introduces electronic effects that can influence its interaction with biological targets. For instance, bromine's electronegativity can modulate the molecule's ability to act as a ligand in enzyme inhibition or receptor binding assays.

The 2,2-dimethylpropanoic acid portion of this compound adds another layer of complexity to its structure. This group introduces steric hindrance, which can play a crucial role in determining the molecule's bioavailability and pharmacokinetic properties. Recent research has emphasized the role of steric effects in optimizing drug candidates for improved efficacy and reduced toxicity.

In terms of synthesis, 3-(4-bromo-3-methylphenyl)-2,2-dimethylpropanoic acid can be prepared through various routes, including Friedel-Crafts acylation and subsequent functional group transformations. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have explored green chemistry approaches to minimize environmental impact during synthesis, aligning with current trends toward sustainable chemical practices.

The applications of this compound are diverse, ranging from materials science to medicinal chemistry. In materials science, its aromatic structure makes it a candidate for use in advanced polymers or electronic materials. In medicinal chemistry, its potential as a lead compound for drug development is being actively investigated.

Recent advancements in computational chemistry have enabled detailed modeling of 3-(4-bromo-3-methylphenyl)-2,2-dimethylpropanoic acid's interactions with biological systems. Molecular docking studies have revealed promising binding affinities with several therapeutic targets, suggesting its potential in treating various diseases.

In conclusion, CAS No. 1803608-90-3, or 3-(4-bromo-3-methylphenyl)-2,2-dimethylpropanoic acid, stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and properties make it a valuable subject for ongoing research and development efforts.